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Compound of Interest

Compound Name: Decylene glycol

Cat. No.: B3431020 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of Decylene glycol (also known as 1,2-Decanediol). It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

Immediate Safety and Hazard Information
Decylene glycol is a hygroscopic solid that may cause skin, eye, and respiratory tract irritation.

[1][2] While it is not classified as a hazardous material under OSHA's Hazard Communication

Standard, it is crucial to handle it with care to minimize exposure.[1]

First Aid Measures

Immediate medical attention should be sought if symptoms persist after following these first-aid

procedures.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.

Skin Contact

Wash off immediately with soap and plenty of

water, removing all contaminated clothing and

shoes. Get medical attention if irritation

develops.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Decylene glycol
to prevent contact and inhalation.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection
Safety Glasses with Side

Shields

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[2]

Skin Protection Chemical-Resistant Gloves

Nitrile rubber, neoprene, or

butyl rubber gloves are

recommended. Inspect gloves

for tears or holes before use.

Lab Coat
Wear a lab coat to prevent skin

contact.

Respiratory Protection NIOSH-Approved Respirator

Use in a well-ventilated area. If

dust or aerosols are

generated, a respirator is

recommended.

Operational and Handling Plan
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of dust or vapors.

Avoid contact with skin, eyes, and clothing.[1]

Avoid dust formation.[1]

Use grounded equipment when handling the product to prevent static discharge.[1]

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Protect from moisture as Decylene glycol is hygroscopic.

Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[2]

Disposal Plan
The disposal of Decylene glycol and its waste must be conducted in compliance with all

federal, state, and local regulations.

Waste Characterization:

Unused/Pure Decylene Glycol: Generally considered non-hazardous chemical waste.

Used/Contaminated Decylene Glycol: May be classified as hazardous waste depending on

the contaminants. It is the responsibility of the generator to determine if the waste meets the

criteria for hazardous waste.

Disposal Procedure:

Containerize Waste: Collect waste Decylene glycol in a clearly labeled, sealed, and leak-

proof container. Do not mix with other waste streams.[3]

Labeling: Label the container with "Waste Decylene Glycol" and include any known

contaminants.

Licensed Disposal Contractor: Arrange for disposal through a licensed chemical waste

disposal contractor.[4]

Do Not Dispose Down the Drain: Never dispose of Decylene glycol down the drain or in the

regular trash.[3][5] Improper disposal can harm the environment.[3]

Spill Response Plan
In the event of a Decylene glycol spill, follow these procedures to ensure a safe and effective

cleanup.
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Workflow for Decylene Glycol Spill Cleanup

Spill Occurs

Alert others in the area

Evacuate non-essential personnel

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the spill with inert absorbent material

Carefully sweep or scoop up the absorbed material

Place in a labeled, sealed container for waste disposal

Clean the spill area with soap and water

Decontaminate cleaning materials or dispose of as waste

Report the spill to the appropriate personnel

Spill Cleanup Complete

Click to download full resolution via product page
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Caption: Workflow for handling a Decylene glycol spill.

Detailed Spill Cleanup Steps:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate Area: Evacuate all non-essential personnel from the immediate spill area.

Put on PPE: Before attempting to clean the spill, don the appropriate personal protective

equipment, including gloves, safety goggles, a lab coat, and a respirator if significant dust is

present.

Contain Spill: For a solid spill, carefully sweep up the material. For a liquid spill, contain it by

using an inert absorbent material like sand, earth, or vermiculite.

Collect Spill: Carefully collect the spilled material and absorbent into a suitable container.

Containerize for Disposal: Place the collected waste into a clearly labeled, sealed container

for proper disposal.

Clean Area: Thoroughly clean the spill area with soap and water.

Decontaminate: Decontaminate any tools used for the cleanup or dispose of them as waste.

Report Incident: Report the spill to your supervisor or the designated safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. fishersci.com [fishersci.com]

3. goglycolpros.com [goglycolpros.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3431020?utm_src=pdf-body
https://www.benchchem.com/product/b3431020?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/D0561.pdf
https://www.fishersci.com/store/msds?partNumber=AC333925000&productDescription=%28S%29-1%2C2-DECANEDIOL+500MG&vendorId=VN00032119&countryCode=US&language=en
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. benchchem.com [benchchem.com]

5. How to Dispose of Glycol Safely, Sustainably and Legally [clearwatershelton.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Decylene Glycol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3431020#personal-protective-equipment-for-
handling-decylene-glycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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